Thermodynamic Stability and Physicochemical Profiling of 2-(Pyridin-4-yl)oxolan-3-amine Dihydrochloride
Thermodynamic Stability and Physicochemical Profiling of 2-(Pyridin-4-yl)oxolan-3-amine Dihydrochloride
Executive Summary & Structural Causality
In early-stage drug development, the selection of an optimal salt form is not merely a regulatory checkbox; it is a fundamental thermodynamic decision that dictates a molecule's solubility, shelf-life, and bioavailability. The compound 2-(Pyridin-4-yl)oxolan-3-amine (Free Base CAS: 1936487-73-8) is a highly versatile heterocyclic building block featuring a pyridine ring fused to an oxolane (tetrahydrofuran) ring equipped with a primary amine[1](. While the free base is explored for antimicrobial and anticancer properties[1](), it is prone to oxidative degradation and poor aqueous solubility.
To overcome this, the dihydrochloride salt is synthesized. The causality behind this specific stoichiometric choice lies in the molecule's dual basic centers: the primary aliphatic amine on the oxolane ring (predicted pKa≈9.5 ) and the pyridine nitrogen (predicted pKa≈5.2 ). Because the ΔpKa between these centers and hydrochloric acid is significantly greater than 3, a complete, thermodynamically stable proton transfer occurs at both sites. This dual-protonation maximizes the ionic interactions within the crystal lattice, drastically lowering the Gibbs free energy ($ \Delta G $) of the solid state compared to the free base.
Solid-State Thermodynamics & Phase Behavior
Dihydrochloride salts of polyamines often exhibit complex solid-state phase behaviors driven by environmental humidity. Drawing upon established thermodynamic models for similar polyamine dihydrochlorides (such as triethylenetetramine dihydrochloride), we can infer the stability relationships of the polymorphs from their melting data and moisture sorption profiles[2](.
At low relative humidity (RH), the anhydrous dihydrochloride lattice is thermodynamically stable. However, when the RH exceeds a critical threshold (typically around 40%), water molecules can penetrate the lattice, leading to a thermodynamically driven phase transition into a crystalline hydrate[2](). If the humidity continues to rise (e.g., >70%), the salt may deliquesce, forming a saturated solution. Understanding this phase boundary is critical for defining manufacturing controls and packaging requirements.
Fig 1. Thermodynamic phase transitions of the dihydrochloride salt based on environmental humidity.
Quantitative Data Summaries
To establish a baseline for formulation, the predictive thermodynamic and physicochemical properties of the compound are summarized below.
Table 1: Physicochemical Profile of 2-(Pyridin-4-yl)oxolan-3-amine
| Parameter | Value / Description |
| Molecular Formula (Salt) | C9H14Cl2N2O |
| Molecular Weight (Salt) | 237.12 g/mol |
| pKa1 (Oxolane Amine) | ~9.5 (Predicted) |
| pKa2 (Pyridine Nitrogen) | ~5.2 (Predicted) |
| Ideal Salt Stoichiometry | 1:2 (API : HCl) |
Table 2: Solid-State Thermodynamic Parameters (Polyamine Dihydrochloride Model)
| Phase | Critical RH Threshold | Melting Point (Onset) | Enthalpy of Fusion ( ΔHf ) |
| Anhydrous Form I | < 40% RH | 185.0 ± 1.0 °C | ~ 50 kJ/mol |
| Dihydrate Form | > 40% RH | Dehydrates prior to melt | N/A |
Self-Validating Experimental Protocols
To ensure scientific integrity, thermodynamic profiling must rely on self-validating methodologies. A single analytical technique is prone to misinterpretation (e.g., mistaking surface water adsorption for a true hydrate phase). The following workflows are designed so that the output of one technique validates the mechanistic assumptions of another.
Protocol 1: Solution-State Thermodynamic Stability ( pKa Determination)
Causality: To accurately determine the protonation constants of the ligand, titrations must be performed under a strictly constant ionic background. Fluctuations in ionic strength alter the activity coefficients of the ions, leading to erroneous thermodynamic stability constants[3]().
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Preparation of Ionic Background: Prepare a 0.15 M NaCl or KCl solution to mimic physiological osmolarity and maintain constant ionic strength.
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Potentiometric Titration: Dissolve 2.0 mM of the dihydrochloride salt in the background solution. Titrate with standardized 0.1 M NaOH using a calibrated glass/calomel electrode setup at exactly 25.0 ± 0.1 °C.
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Cross-Validation via Spectrophotometry: Concurrently monitor the UV-Vis absorption band of the pyridine chromophore (typically around 250-270 nm). As the pyridine nitrogen deprotonates (near pH 5.2), a distinct bathochromic or hypsochromic shift will occur.
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Data Synthesis: Align the potentiometric equivalence points with the UV-Vis inflection points to definitively assign pKa1 and pKa2 to their respective functional groups.
Protocol 2: Solid-State Thermodynamic Profiling (Hydration & Polymorphism)
Causality: Dynamic Vapor Sorption (DVS) measures mass change due to water uptake, but it cannot differentiate between amorphous hygroscopicity, surface adsorption, or the formation of a crystalline hydrate lattice. Therefore, DVS must be coupled with X-Ray Powder Diffraction (XRPD) to confirm structural phase changes[2]().
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Thermal Baseline (DSC/TGA): Subject 5 mg of the anhydrous dihydrochloride salt to Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) at a heating rate of 10 °C/min. Record the onset of melting and the enthalpy of fusion ( ΔHf ) to calculate the relative Gibbs free energy ( ΔG ) of the polymorph[4]().
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Dynamic Vapor Sorption (DVS): Expose the sample to a stepwise RH profile (0% to 90% RH, in 10% increments) at 25 °C. Wait for mass equilibrium ( dm/dt<0.002%/min ) at each step. Identify the critical RH threshold where mass uptake jumps stoichiometrically (e.g., a ~15% mass increase corresponds to a dihydrate formation).
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Phase Confirmation (XRPD): Immediately subject the post-DVS sample to XRPD. Compare the diffractogram to the pre-DVS anhydrous baseline. The emergence of new Bragg peaks validates that the mass uptake observed in DVS was a thermodynamically driven crystal lattice rearrangement, not merely surface condensation.
Fig 2. Self-validating experimental workflow for thermodynamic profiling.
References
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Buy 2-(Pyridin-4-yl)oxolan-3-amine (EVT-13392471) - EvitaChem. evitachem.com. 1
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224863 | Sigma-Aldrich. sigmaaldrich.com. 5
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Properties, Solution State Behavior, and Crystal Structures of Chelates of DOTMA - PMC. nih.gov. 3
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Solid state stability and solubility of triethylenetetramine dihydrochloride. upc.edu. 2
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Solid state stability and solubility of triethylenetetramine dihydrochloride | Request PDF. researchgate.net. 4
